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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B15556719 Get Quote

Disclaimer: Publicly available ecotoxicological data for Acid Orange 156 (CAS No. 68555-86-

2; C.I. Acid Orange 156) is limited. This document provides a comprehensive overview based

on available information for this specific substance and structurally related compounds,

particularly disazo acid dyes. The experimental protocols described are based on

internationally recognized guidelines and serve as a reference for potential ecotoxicological

testing.

Introduction
Acid Orange 156 is a disazo acid dye.[1][2][3] Azo dyes represent the largest class of

synthetic dyes used in various industries, including textiles, paper, and leather.[4] Due to their

widespread use, understanding their potential environmental impact is crucial. This guide

summarizes the available ecotoxicological information for Acid Orange 156 and provides a

framework for its environmental risk assessment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Acid Orange 156 is presented in

Table 1.

Table 1: Chemical and Physical Properties of Acid Orange 156
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Property Value Reference

CAS Number 68555-86-2 [5]

Chemical Class Disazo Acid Dye [1][2][3]

Molecular Formula C21H19N4NaO5S [2]

Molecular Weight 462.46 g/mol [2]

Appearance Orange Powder [1]

Solubility Soluble in water [1]

Environmental Fate and Behavior
The environmental fate of azo dyes is influenced by their chemical structure and environmental

conditions. While specific data for Acid Orange 156 is scarce, general characteristics of acid

azo dyes can be considered.

Persistence: Azo dyes are generally resistant to abiotic degradation.[4]

Biodegradation: Under anaerobic conditions, the azo bond (-N=N-) can be reductively

cleaved by microorganisms, leading to the formation of aromatic amines, which may be more

toxic and persistent than the parent dye.[4] Aerobic degradation of the resulting aromatic

amines is variable.

Bioaccumulation: Due to their water solubility, acid azo dyes are generally expected to have

a low potential for bioaccumulation in aquatic organisms.[6]
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Figure 1: Conceptual workflow of the environmental fate of azo dyes like Acid Orange 156.

Ecotoxicological Information
Specific quantitative ecotoxicity data (e.g., LC50, EC50) for Acid Orange 156 are not readily

available in the public domain. However, a screening assessment of aromatic azo and

benzidine-based substances by the Government of Canada provides valuable insights into the

potential toxicity of this class of compounds.[6]

According to this assessment, disazo acid dyes, the group to which Acid Orange 156 belongs,

exhibit the highest aquatic toxicity among the azo acid dyes, with effects observed at

concentrations below 10 mg/L.[6][7]

Table 2: Summary of Aquatic Toxicity for Disazo Acid Dyes (General Class)

Trophic Level Endpoint Toxicity Level Reference

Aquatic Organisms Effects < 10 mg/L [6][7]

Experimental Protocols for Ecotoxicity Testing
Standardized test guidelines, such as those from the Organisation for Economic Co-operation

and Development (OECD), are used to assess the ecotoxicity of chemicals. The following

sections describe the general methodologies for key aquatic toxicity tests that would be

relevant for evaluating Acid Orange 156.

Acute Toxicity Test with Fish
This test evaluates the short-term lethal effects of a substance on fish.

Test Guideline: OECD Test Guideline 203, "Fish, Acute Toxicity Test".

Test Organism: A standardized fish species, such as Zebrafish (Danio rerio) or Rainbow

Trout (Oncorhynchus mykiss).

Methodology:
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Range-finding test: A preliminary test to determine the range of concentrations for the

definitive test.

Definitive test: Fish are exposed to a series of concentrations of the test substance in a

geometric series for 96 hours. A control group (no test substance) is run in parallel.

Observations: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (Lethal Concentration 50%), the concentration that is lethal to 50% of

the test organisms, is calculated.

Acute Immobilisation Test with Daphnia sp.
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Guideline: OECD Test Guideline 202, "Daphnia sp. Acute Immobilisation Test".

Test Organism:Daphnia magna or a similar cladoceran species.

Methodology:

Test setup:Daphnia (less than 24 hours old) are exposed to a range of concentrations of

the test substance for 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The EC50 (Effective Concentration 50%), the concentration that causes

immobilization in 50% of the daphnids, is determined.

Alga, Growth Inhibition Test
This test evaluates the effect of a substance on the growth of freshwater algae.

Test Guideline: OECD Test Guideline 201, "Freshwater Alga and Cyanobacteria, Growth

Inhibition Test".

Test Organism: A rapidly growing green alga, such as Raphidocelis subcapitata.
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Methodology:

Exposure: Exponentially growing algal cultures are exposed to various concentrations of

the test substance over a period of 72 hours.

Growth Measurement: Algal growth is measured at 24, 48, and 72 hours using methods

such as cell counts or spectrophotometric measurements.

Endpoint: The EC50, the concentration that causes a 50% reduction in either the growth

rate (ErC50) or the yield (EyC50), is calculated.
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Figure 2: General experimental workflow for aquatic ecotoxicity testing.

Hazard Classification and Safety
Safety Data Sheets (SDS) for Acid Orange 156 indicate that it is harmful if swallowed and may

cause irritation to the skin, eyes, and respiratory tract.[8] While specific environmental hazard

classifications are not consistently reported, the general toxicity profile of disazo acid dyes

suggests a potential for aquatic toxicity.

Conclusion
The ecotoxicological profile of Acid Orange 156 is not well-documented in publicly accessible

literature. Based on its classification as a disazo acid dye, it can be inferred that the substance

may pose a risk to aquatic organisms, with potential effects at concentrations below 10 mg/L.[6]

[7] To conduct a thorough environmental risk assessment, empirical data from standardized

ecotoxicity tests on fish, invertebrates, and algae are necessary. The experimental protocols

outlined in this guide provide a framework for generating such data. Given the data gaps, a

precautionary approach is recommended when handling and disposing of Acid Orange 156 to

minimize environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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